Cas no 2228132-18-9 (2-amino-2-{5-chlorothieno3,2-bpyridin-2-yl}acetic acid)

• Product Name: 2-amino-2-{5-chlorothieno3,2-bpyridin-2-yl}acetic acid
• CAS No: 2228132-18-9
• MF: C₉H₇ClN₂O₂S
• MW: 242.682079553604
• CID: 5992564
• PubChem ID: 165792530
• Update Time: 2025-06-09

2-amino-2-{5-chlorothieno3,2-bpyridin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{5-chlorothieno3,2-bpyridin-2-yl}acetic acid
• EN300-1994525
• 2228132-18-9
• 2-amino-2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetic acid

• Inchi： 1S/C9H7ClN2O2S/c10-7-2-1-5-4(12-7)3-6(15-5)8(11)9(13)14/h1-3,8H,11H2,(H,13,14)
• InChI Key： FLCUZYZOAWBEEI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(C(C(=O)O)N)S2)N=1

Computed Properties

• Exact Mass: 241.9916763g/mol
• Monoisotopic Mass: 241.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 104Ų

Additional information on 2-amino-2-{5-chlorothieno3,2-bpyridin-2-yl}acetic acid

2-Amino-2-{5-Chlorothieno[3,2-b]pyridin-2-yl}acetic Acid: A Comprehensive Overview

2-Amino-2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetic acid (CAS No. 2228132-18-9) is a unique and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a thienopyridine derivative, has garnered significant attention due to its potential therapeutic applications and unique chemical structure. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2-amino-2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetic acid is characterized by a thienopyridine core with a chlorine substituent at the 5-position of the thieno ring and an amino-acetic acid moiety. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activities. The presence of the amino group and the carboxylic acid group provides opportunities for various chemical modifications and conjugations, making it a versatile scaffold for drug design.

Recent studies have highlighted the potential of 2-amino-2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetic acid in various therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-amino-2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetic acid can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, 2-amino-2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses anti-proliferative and pro-apoptotic effects on various cancer cell lines. A study published in Cancer Research found that 2-amino-2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetic acid can selectively induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as a targeted therapy for cancer treatment.

The synthesis of 2-amino-2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetic acid involves several well-established organic reactions. One common approach is to start with a suitable thienopyridine derivative and introduce the amino-acetic acid moiety through a series of functional group transformations. A detailed synthetic route has been reported in Organic Letters, which involves the reaction of 5-chlorothieno[3,2-b]pyridine with an appropriate amino-acetic acid precursor under optimized conditions. This synthetic method provides high yields and good purity, making it suitable for large-scale production.

The pharmacokinetic properties of 2-amino-2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetic acid have been extensively studied to evaluate its potential as a therapeutic agent. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life in animal models, suggesting its suitability for oral administration in clinical settings.

To further explore the therapeutic potential of 2-amino-2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetic acid, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of this compound in treating various diseases. Preliminary results from phase I clinical trials have shown that 2-amino-2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetic acid is well-tolerated by patients with minimal adverse effects. Ongoing phase II trials are expected to provide more detailed insights into its therapeutic benefits.

In conclusion, 2-amino-2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetic acid (CAS No. 22813189) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover new aspects of its mechanism of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various conditions.